Cas no 1082394-04-4 (1-(2,3,4-Trifluorobenzoyl)piperazine)

• Product Name: 1-(2,3,4-Trifluorobenzoyl)piperazine
• CAS No: 1082394-04-4
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• CID: 5043111
• Update Time: 2025-05-19

1-(2,3,4-Trifluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-trifluorobenzoyl)piperazine
• GS3362
• piperazin-1-yl(2,3,4-trifluorophenyl)methanone
• piperazin-1-yl-(2,3,4-trifluorophenyl)methanone
• Z2242851776
• 1-(2,3,4-Trifluorobenzoyl)piperazine

• Inchi： 1S/C11H11F3N2O/c12-8-2-1-7(9(13)10(8)14)11(17)16-5-3-15-4-6-16/h1-2,15H,3-6H2
• InChI Key： FGWLIETYSZNJPF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(N1CCNCC1)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• XLogP3: 1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(2,3,4-Trifluorobenzoyl)piperazine

Introduction to 1-(2,3,4-Trifluorobenzoyl)piperazine (CAS No. 1082394-04-4) and Its Emerging Applications in Chemical Biology

The compound 1-(2,3,4-Trifluorobenzoyl)piperazine (CAS No. 1082394-04-4) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features and promising biological activities. This trifluorinated benzoyl derivative of piperazine has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders. The presence of fluorine atoms in the aromatic ring enhances the molecule's metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemists.

1-(2,3,4-Trifluorobenzoyl)piperazine (CAS No. 1082394-04-4) is structurally related to other benzoylpiperazine derivatives that have been extensively studied for their pharmacological properties. The trifluoromethyl group at the 2-position of the benzene ring introduces electron-withdrawing effects, which modulate the electronic properties of the aromatic system and influence its interactions with biological targets. This compound has been explored as a key intermediate in synthesizing more complex molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on fluorinated compounds due to their improved pharmacokinetic properties and increased bioavailability. The introduction of fluorine atoms into pharmaceuticals often leads to enhanced binding affinity to proteins and prolonged half-lives, which are critical factors in drug development. 1-(2,3,4-Trifluorobenzoyl)piperazine (CAS No. 1082394-04-4) exemplifies these advantages, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in treating neurological disorders. Piperazine derivatives are well-known for their ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways. The trifluorobenzoyl moiety may enhance these effects by improving receptor binding and reducing degradation rates. Preliminary studies have suggested that derivatives of 1-(2,3,4-Trifluorobenzoyl)piperazine may exhibit neuroprotective properties, making them candidates for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, the anti-inflammatory potential of 1-(2,3,4-Trifluorobenzoyl)piperazine (CAS No. 1082394-04-4) has been explored in several preclinical studies. Inflammatory processes are central to many chronic diseases, including arthritis and autoimmune disorders. The compound's ability to inhibit key inflammatory pathways may make it a valuable therapeutic agent in these conditions. Research has shown that fluorinated benzoylpiperazines can modulate cytokine production and reduce inflammation-related oxidative stress.

The synthesis of 1-(2,3,4-Trifluorobenzoyl)piperazine involves multi-step organic reactions that highlight its synthetic versatility. The key step typically involves the condensation of 2,3,4-trifluorobenzoyl chloride with piperazine under controlled conditions to form the desired product. This synthetic route is robust and scalable, making it suitable for industrial production if further developed.

From a computational chemistry perspective, the molecular dynamics and binding interactions of 1-(2,3,4-Trifluorobenzoyl)piperazine have been extensively modeled using advanced computational techniques. These studies have provided insights into how the compound interacts with biological targets at the molecular level. The trifluoromethyl group plays a crucial role in stabilizing interactions with proteins by enhancing hydrophobic interactions and reducing steric hindrance.

The pharmacokinetic profile of 1-(2,3,4-Trifluorobenzoyl)piperazine (CAS No. 1082394-04-4) has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of fluorine atoms contributes to its stability in biological systems and reduces susceptibility to metabolic degradation.

In conclusion,1-(2,3,4-Trifluorobenzoyl)piperazine (CAS No. 1082394-04-4) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting neurological and inflammatory disorders. Further research is warranted to fully elucidate its biological activities and explore its clinical potential.